Cas no 1249036-05-2 (2-(Piperidin-3-yl)-4-(thiophen-3-yl)thiazole)
2-(Piperidin-3-yl)-4-(thiophen-3-yl)thiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(piperidin-3-yl)-4-(thiophen-3-yl)thiazole
- 2-piperidin-3-yl-4-thiophen-3-yl-1,3-thiazole
- 3-[4-(thiophen-3-yl)-1,3-thiazol-2-yl]piperidine
- 2-(Piperidin-3-yl)-4-(thiophen-3-yl)thiazole
-
- MDL: MFCD16792239
- Inchi: 1S/C12H14N2S2/c1-2-9(6-13-4-1)12-14-11(8-16-12)10-3-5-15-7-10/h3,5,7-9,13H,1-2,4,6H2
- InChI Key: RDQBUWLFEORLJB-UHFFFAOYSA-N
- SMILES: S1C=C(C2=CSC=C2)N=C1C1CNCCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 237
- XLogP3: 2.4
- Topological Polar Surface Area: 81.4
2-(Piperidin-3-yl)-4-(thiophen-3-yl)thiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P183821-100mg |
2-(Piperidin-3-yl)-4-(thiophen-3-yl)thiazole |
1249036-05-2 | 100mg |
$ 115.00 | 2022-06-03 | ||
| TRC | P183821-500mg |
2-(Piperidin-3-yl)-4-(thiophen-3-yl)thiazole |
1249036-05-2 | 500mg |
$ 435.00 | 2022-06-03 | ||
| TRC | P183821-1g |
2-(Piperidin-3-yl)-4-(thiophen-3-yl)thiazole |
1249036-05-2 | 1g |
$ 660.00 | 2022-06-03 | ||
| Enamine | EN300-264852-1g |
3-[4-(thiophen-3-yl)-1,3-thiazol-2-yl]piperidine |
1249036-05-2 | 1g |
$842.0 | 2023-09-14 | ||
| Enamine | EN300-264852-5g |
3-[4-(thiophen-3-yl)-1,3-thiazol-2-yl]piperidine |
1249036-05-2 | 5g |
$2443.0 | 2023-09-14 | ||
| Enamine | EN300-264852-10g |
3-[4-(thiophen-3-yl)-1,3-thiazol-2-yl]piperidine |
1249036-05-2 | 10g |
$3622.0 | 2023-09-14 | ||
| Enamine | EN300-264852-0.05g |
3-[4-(thiophen-3-yl)-1,3-thiazol-2-yl]piperidine |
1249036-05-2 | 0.05g |
$707.0 | 2023-09-14 | ||
| Enamine | EN300-264852-0.1g |
3-[4-(thiophen-3-yl)-1,3-thiazol-2-yl]piperidine |
1249036-05-2 | 0.1g |
$741.0 | 2023-09-14 | ||
| Enamine | EN300-264852-0.25g |
3-[4-(thiophen-3-yl)-1,3-thiazol-2-yl]piperidine |
1249036-05-2 | 0.25g |
$774.0 | 2023-09-14 | ||
| Enamine | EN300-264852-0.5g |
3-[4-(thiophen-3-yl)-1,3-thiazol-2-yl]piperidine |
1249036-05-2 | 0.5g |
$809.0 | 2023-09-14 |
2-(Piperidin-3-yl)-4-(thiophen-3-yl)thiazole Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 2-(Piperidin-3-yl)-4-(thiophen-3-yl)thiazole
Introduction to 2-(Piperidin-3-yl)-4-(thiophen-3-yl)thiazole (CAS No. 1249036-05-2)
2-(Piperidin-3-yl)-4-(thiophen-3-yl)thiazole, identified by its CAS number 1249036-05-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the thiazole class, which is well-documented for its broad spectrum of biological activities, making it a valuable scaffold in drug discovery and development. The presence of both piperidine and thiophene moieties in its structure endows it with enhanced binding affinity and selectivity, which are critical factors in the design of novel therapeutic agents.
The piperidin-3-yl substituent plays a pivotal role in modulating the pharmacokinetic and pharmacodynamic profiles of the compound. Piperidine derivatives are widely recognized for their ability to improve oral bioavailability and metabolic stability, which are essential attributes for any potential drug candidate. Additionally, the thiophen-3-yl moiety contributes to the compound's solubility and interactiveness with biological targets, further enhancing its therapeutic potential. These structural features make 2-(Piperidin-3-yl)-4-(thiophen-3-yl)thiazole a promising candidate for further exploration in medicinal chemistry.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with high precision. Studies have indicated that 2-(Piperidin-3-yl)-4-(thiophen-3-yl)thiazole exhibits significant affinity for enzymes and receptors involved in inflammatory pathways, making it a potential lead compound for the development of anti-inflammatory agents. Furthermore, its ability to cross the blood-brain barrier suggests that it may also be applicable in treating central nervous system disorders.
In vitro studies have demonstrated that this compound demonstrates inhibitory activity against several key enzymes associated with metabolic diseases. The structural motif of 2-(Piperidin-3-yl)-4-(thiophen-3-yl)thiazole allows it to interact with active sites of enzymes such as kinases and phosphodiesterases, thereby modulating signaling pathways that are crucial in conditions like diabetes and obesity. These findings highlight the compound's potential as a therapeutic agent for metabolic disorders.
Moreover, the synthesis of 2-(Piperidin-3-yl)-4-(thiophen-3-yl)thiazole has been optimized through multi-step organic reactions, ensuring high yield and purity. The synthetic route involves cyclization reactions followed by functional group transformations, which are well-established methodologies in pharmaceutical chemistry. This synthetic accessibility makes it feasible to produce larger quantities of the compound for preclinical and clinical studies.
The pharmacological profile of 2-(Piperidin-3-yl)-4-(thiophen-3-yl)thiazole has been further elucidated through extensive pharmacokinetic studies. These studies have revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its translation from preclinical to clinical applications. Additionally, preliminary toxicological assessments have shown that the compound is well-tolerated at relevant doses, suggesting a low risk of adverse effects.
Current research is focused on exploring the mechanism of action of 2-(Piperidin-3-yl)-4-(thiophen-3-yl)thiazole in greater detail. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to characterize its molecular interactions. These studies aim to provide insights into how the compound modulates biological pathways at the molecular level, which could guide future modifications to enhance its therapeutic efficacy.
The integration of artificial intelligence (AI) and machine learning (ML) algorithms has accelerated the discovery process for compounds like 2-(Piperidin-3-y1)-4-(thiophen - 3 - yl ) th i az o l e . By analyzing vast datasets of chemical structures and biological activities, AI-driven platforms can predict novel derivatives with enhanced properties. This approach has already led to the identification of several promising analogs that exhibit improved potency and selectivity compared to the parent compound.
In conclusion, 2 - ( P i p e r i d i n - 3 - y l ) - 4 - ( t h i o p h e n - 3 - y l ) t h i a z o l e (CAS No. 1249036 - 05 - 2 ) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities . Its potential applications in treating inflammatory diseases , metabolic disorders , and central nervous system disorders make it a compelling candidate for further investigation . As research continues , this compound is expected to contribute valuable insights into drug design and development strategies.
1249036-05-2 (2-(Piperidin-3-yl)-4-(thiophen-3-yl)thiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)